Cas no 1427460-85-2 (Ethyl 4-amino-3-chloro-5-nitrobenzoate)

• Product Name: Ethyl 4-amino-3-chloro-5-nitrobenzoate
• CAS No: 1427460-85-2
• MF: C₉H₉ClN₂O₄
• MW: 244.631761312485
• CID: 4699777
• Update Time: 2025-05-25

Ethyl 4-amino-3-chloro-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-3-chloro-5-nitrobenzoate
• OR110398

• Inchi： 1S/C9H9ClN2O4/c1-2-16-9(13)5-3-6(10)8(11)7(4-5)12(14)15/h3-4H,2,11H2,1H3
• InChI Key： HQAWZQFZCRXDKW-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OCC)=CC(=C1N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Topological Polar Surface Area: 98.1

Additional information on Ethyl 4-amino-3-chloro-5-nitrobenzoate

Ethyl 4-Amino-3-Chloro-5-Nitrobenzoate: A Comprehensive Overview

Ethyl 4-amino-3-chloro-5-nitrobenzoate, with the CAS number 1427460-85-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of benzoic acid, featuring a nitro group at the 5-position, a chlorine atom at the 3-position, and an amino group at the 4-position. The ethyl ester functionality further enhances its chemical properties, making it a versatile molecule for various applications.

The synthesis of Ethyl 4-amino-3-chloro-5-nitrobenzoate involves a series of well-established organic reactions. Typically, the starting material is benzoic acid, which undergoes nitration to introduce the nitro group. Subsequent chlorination and amino group introduction are carried out using standard electrophilic substitution techniques. The esterification step with ethanol completes the synthesis, yielding the final compound. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

Structurally, Ethyl 4-amino-3-chloro-5-nitrobenzoate exhibits a complex interplay of functional groups that influence its chemical reactivity and biological activity. The nitro group is a strong electron-withdrawing substituent, which significantly affects the electronic properties of the aromatic ring. This effect is further modulated by the presence of the chlorine atom and the amino group. The amino group, being electron-donating, counteracts some of the electron-withdrawing effects of the nitro group, creating a balance that can be exploited in various chemical transformations.

Recent studies have highlighted the potential of Ethyl 4-amino-3-chloro-5-nitrobenzoate in drug discovery. Its unique combination of functional groups makes it an ideal candidate for exploring new therapeutic agents. For instance, researchers have investigated its role as a precursor in synthesizing bioactive compounds with anti-inflammatory and antioxidant properties. The compound's ability to undergo nucleophilic aromatic substitution reactions has been particularly useful in this context.

In addition to its pharmacological applications, Ethyl 4-amino-3-chloro-5-nitrobenzoate has found utility in materials science. Its aromatic structure lends itself well to applications in organic electronics, where it can serve as a building block for semiconducting materials. Recent research has focused on incorporating this compound into polymer frameworks to enhance their electrical conductivity and stability under varying conditions.

The physical properties of Ethyl 4-amino-3-chloro-5-nitrobenzoate are also noteworthy. It exists as a crystalline solid with a melting point around 120°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in various synthetic procedures that require precise control over solubility and reactivity.

From an environmental perspective, understanding the fate and transport of Ethyl 4-amino-3-chloro-5-nitrobenzoate in natural systems is crucial. Studies have shown that it undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. This knowledge is essential for assessing its potential impact on ecosystems and guiding responsible disposal practices.

In conclusion, Ethyl 4-amino-3-chloro-5-nitrobenzoate (CAS No: 1427460-85-2) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and reactivity continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.